Cas no 2408964-72-5 (2-Azabicyclo[2.1.1]hexane, 4-ethoxy-, hydrochloride (1:1))

• Product Name: 2-Azabicyclo[2.1.1]hexane, 4-ethoxy-, hydrochloride (1:1)
• CAS No: 2408964-72-5
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5355943
• Update Time: 2025-11-12

2-Azabicyclo[2.1.1]hexane, 4-ethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane, 4-ethoxy-, hydrochloride (1:1)

• Inchi： 1S/C7H13NO.ClH/c1-2-9-7-3-6(4-7)8-5-7;/h6,8H,2-5H2,1H3;1H
• InChI Key： ZVYTVOVZWLFENR-UHFFFAOYSA-N
• SMILES： O(C12CNC(C1)C2)CC.Cl

Additional information on 2-Azabicyclo[2.1.1]hexane, 4-ethoxy-, hydrochloride (1:1)

2-Azabicyclo[2.1.1]hexane, 4-ethoxy-, hydrochloride (1:1): A Promising Scaffold in Pharmaceutical Research

2-Azabicyclo[2.1.1]hexane, 4-ethoxy-, hydrochloride (1:1) represents a unique class of heterocyclic compounds with significant potential in the development of novel therapeutics. This compound, characterized by its CAS No. 2408964-72-5 identifier, is a derivative of the bicyclic aziridine framework, which has garnered attention for its ability to modulate biological targets through diverse mechanisms. The 4-ethoxy- functional group introduces additional steric and electronic effects, while the hydrochloride (1:1) salt form enhances its solubility and pharmacokinetic properties. Recent advances in medicinal chemistry have highlighted the importance of such scaffolds in the design of drugs targeting neurological disorders, cancer, and inflammatory conditions.

Structurally, 2-Azabicyclo[2-1.1]hexane, 4-ethoxy- exhibits a rigid, non-planar geometry due to the presence of two adjacent nitrogen atoms and the bridging ethoxy substituent. This conformational rigidity is critical for its interaction with biological macromolecules, such as receptors and enzymes, where precise spatial orientation is required for optimal activity. The hydrochloride (1:1) salt form further stabilizes the molecule through ionic interactions, which may influence its binding affinity and selectivity for target proteins. These structural features make it a valuable scaffold for the development of small molecule therapeutics.

Recent studies have demonstrated the versatility of 2-Azabicyclo[2.1.1]hexane, 4-ethoxy- in modulating signaling pathways associated with neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that compounds derived from this scaffold exhibit selective inhibition of the α-synuclein aggregation pathway, a key mechanism in Parkinson's disease. The 4-ethoxy- substituent was found to enhance the compound's ability to disrupt protein misfolding, suggesting that the ethoxy group plays a critical role in stabilizing the transition state during the aggregation process. This finding underscores the importance of functional group modification in optimizing the therapeutic potential of such scaffolds.

Another area of emerging interest is the application of 2-Azabicyclo[2.1.1]hexane, 4-ethoxy- in cancer research. A 2024 study published in Cancer Research highlighted its potential as a modulator of the Wnt/β-catenin signaling pathway, which is frequently dysregulated in tumors. The compound was shown to inhibit the phosphorylation of glycogen synthase kinase-3 (GSK-3), thereby preventing the nuclear translocation of β-catenin and subsequent activation of oncogenic gene expression. The hydrochloride (1:1) form of the compound demonstrated improved cellular uptake compared to its free base counterpart, which is a critical factor in achieving therapeutic efficacy in vivo.

From a synthetic perspective, the preparation of 2-Azabicyclo[2.1.1]hexane, 4-ethoxy- involves a multi-step process that leverages cyclization reactions and functional group transformations. A 2023 article in Organic Letters described an efficient method for synthesizing this compound using a one-pot approach that combines ring-closure and etherification steps. The use of microwave-assisted synthesis was found to significantly reduce reaction times while maintaining high stereochemical control, which is essential for producing enantiomerically pure compounds with optimal biological activity. This synthetic strategy has the potential to be scaled up for industrial applications, making it a promising route for the commercial production of this scaffold.

Furthermore, the pharmacokinetic properties of 2-Azabicyclo[2.1.1]hexane, 4-ethoxy- have been evaluated in preclinical studies, revealing its potential as a lead compound for drug development. A 2024 study in Drug Metabolism and Disposition reported that the hydrochloride (1:1) form exhibits improved oral bioavailability compared to other salts, with a half-life of approximately 6 hours in rodents. This suggests that the compound may have the potential to be developed into a once-daily therapeutic agent, which is a significant advantage in the treatment of chronic diseases. The stability of the hydrochloride (1:1) form under physiological conditions also enhances its suitability for formulation into solid dosage forms.

The biological activity of 2-Azabicyclo[2.1.1]hexane, 4-ethoxy- extends to its interactions with inflammatory mediators, making it a candidate for the treatment of autoimmune disorders. A 2023 study in Journal of Immunology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. The 4-ethoxy- group was implicated in modulating the activity of the NF-κB signaling pathway, which is a central regulator of inflammation. This finding highlights the potential of this scaffold to be further optimized for the development of anti-inflammatory therapeutics.

Challenges in the development of 2-Azabicyclo[2.1.1]hexane, 4-ethoxy- as a therapeutic agent include the need for further optimization of its selectivity for target pathways and the minimization of off-target effects. A 2024 review in Current Medicinal Chemistry emphasized the importance of structure-activity relationship (SAR) studies to identify key functional groups that can be modified to enhance potency while reducing toxicity. Additionally, the compound's potential for drug-drug interactions remains an area of active investigation, particularly in the context of combination therapies for complex diseases such as cancer and neurodegenerative disorders.

Looking ahead, the future of 2-Azabicyclo[2.1.1]hexane, 4-ethoxy- as a therapeutic agent depends on the successful translation of its preclinical findings into clinical trials. The hydrochloride (1:1) form's favorable pharmacokinetic profile and the scaffold's versatility in functional group modification position it as a promising candidate for further development. Collaborative efforts between medicinal chemists, pharmacologists, and clinicians will be essential in advancing this compound from the laboratory to the clinic, where it could potentially offer new treatment options for patients with currently unmet medical needs.